Cas no 1822680-28-3 (4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide)

• Product Name: 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide
• CAS No: 1822680-28-3
• MF: C₉H₈BrClFNO₂
• MW: 296.52072429657
• CID: 4936580
• Update Time: 2025-07-17

4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide

• Inchi： 1S/C9H8BrClFNO2/c1-13(15-2)9(14)8-6(11)3-5(10)4-7(8)12/h3-4H,1-2H3
• InChI Key： WJIGMKKRUGHAEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)C(N(C)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide

Research Brief on 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide (CAS: 1822680-28-3)

4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide (CAS: 1822680-28-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated benzamide structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The compound's structural features, including the bromo, chloro, and fluoro substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide in the synthesis of novel kinase inhibitors. The study highlighted the compound's utility as a building block for the development of selective inhibitors targeting specific oncogenic kinases. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, achieving improved potency and selectivity. The results demonstrated that modifications at the N-methoxy-N-methyl moiety could significantly enhance the pharmacokinetic properties of the resulting inhibitors.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in the design of antimicrobial agents. The study revealed that 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide derivatives exhibited promising activity against a range of drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the potential of this compound in addressing the growing challenge of antimicrobial resistance.

Further investigations into the compound's mechanism of action have been conducted using advanced spectroscopic techniques, including NMR and X-ray crystallography. These studies have provided detailed insights into the molecular interactions of 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide with biological targets, facilitating the rational design of more effective derivatives. Additionally, recent patent filings indicate growing industrial interest in this compound, with several pharmaceutical companies exploring its use in proprietary drug development programs.

In conclusion, 4-Bromo-2-chloro-6-fluoro-N-methoxy-N-methylbenzamide (CAS: 1822680-28-3) represents a versatile and valuable tool in modern drug discovery. Its applications span from kinase inhibitor development to antimicrobial agent design, highlighting its broad utility in addressing unmet medical needs. Ongoing research efforts are expected to further elucidate its potential and expand its applications in the chemical biology and pharmaceutical fields.